2-(3-formyl-1H-indol-1-yl)-N-phenylacetamide

Specification

• CAS No.: 333745-18-9
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.3g/mol
• IUPAC Name: 2-(3-formylindol-1-yl)-N-phenylacetamide
• Standard InChI: InChI=1S/C17H14N2O2/c20-12-13-10-19(16-9-5-4-8-15(13)16)11-17(21)18-14-6-2-1-3-7-14/h1-10,12H,11H2,(H,18,21)
• Standard InChI Key: CVNRWJPNNAPGIN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)C=O
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)C=O

Introduction

2-(3-formyl-1H-indol-1-yl)-N-phenylacetamide is an organic compound belonging to the indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This compound features a distinctive structure that incorporates both an indole moiety and an acetamide functional group, making it of significant interest in medicinal chemistry.

Synthesis and Chemical Reactions

The synthesis of 2-(3-formyl-1H-indol-1-yl)-N-phenylacetamide typically involves a multi-step process, which highlights the importance of controlling reaction conditions to optimize yield and purity. This compound can undergo several chemical reactions, which are significant for modifying its structure to enhance biological activity or alter its pharmacokinetic properties.

Mechanism of Action and Potential Applications

The mechanism of action for 2-(3-formyl-1H-indol-1-yl)-N-phenylacetamide involves several potential pathways that underscore its potential therapeutic applications. While specific biological activities of this compound are not detailed in the available literature, indole derivatives generally exhibit a range of biological effects, including anti-inflammatory and anticancer properties.

Research Findings and Future Directions

Research on indole derivatives, including compounds like 2-(3-formyl-1H-indol-1-yl)-N-phenylacetamide, continues to explore their potential therapeutic applications. Studies on similar indole-based compounds have shown promising results in various biological assays, highlighting the importance of further investigation into these compounds for drug development.